Cas no 2171590-07-9 (3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171590-07-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6446604
• PubChem ID: 165510953
• Update Time: 2025-06-09

3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1,1-dicyclopropylpropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171590-07-9
• EN300-1536436

• Inchi： 1S/C28H32N2O5/c1-2-28(17-11-12-17,18-13-14-18)30-26(33)24(15-25(31)32)29-27(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,2,11-16H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： WKWLCSNCPXRIGV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)(C1CC1)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171590-07-9)

3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171590-07-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dicyclopropylpropyl carbamoyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without unwanted side reactions. In the context of 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, the Fmoc group serves to protect the amino functionality during synthetic manipulations, ensuring the integrity and purity of the final product. This is particularly important in the synthesis of complex molecules where multiple reactive sites need to be selectively modified.

The dicyclopropylpropyl carbamoyl moiety adds another layer of complexity to the molecule. Cyclopropyl groups are known for their strain energy and unique electronic properties, which can influence the conformational flexibility and reactivity of the compound. This structural feature can be leveraged to modulate the pharmacokinetic and pharmacodynamic properties of potential drug candidates. For instance, cyclopropyl derivatives have been shown to exhibit enhanced metabolic stability and improved bioavailability compared to their linear counterparts.

Recent studies have highlighted the potential of 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its use as an inhibitor of proteases that play a crucial role in viral replication, such as HIV protease. The unique structural features of this compound allow it to bind selectively to the active site of these enzymes, thereby inhibiting their function and potentially leading to therapeutic benefits.

In addition to its potential as an enzyme inhibitor, 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Studies have shown that this compound can modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways, thereby reducing inflammation and associated symptoms.

The synthesis of 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a series of well-defined steps that require careful control over reaction conditions and purification techniques. The initial step typically involves the formation of the dicyclopropylpropyl carbamoyl moiety through a coupling reaction between an appropriate amine and an activated carboxylic acid derivative. Subsequent steps include the introduction of the Fmoc protecting group and any additional functional groups required for the final structure.

The characterization of this compound is essential for ensuring its purity and identity. Various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the structure and purity of synthesized compounds. These methods provide detailed information about the molecular composition and can help identify any impurities or by-products that may be present.

In conclusion, 3-(1,1-dicyclopropylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171590-07-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various disease states. Ongoing research continues to explore its applications in enzyme inhibition, anti-inflammatory treatments, and other areas, highlighting its importance in advancing drug discovery efforts.